1-(5-tert-butyl-1,3,4-thiadiazol-2-yl)piperidin-4-ol

• IUPAC Name: 1-(5-tert-butyl-1,3,4-thiadiazol-2-yl)piperidin-4-ol
• InChI: InChI=1S/C11H19N3OS/c1-11(2,3)9-12-13-10(16-9)14-6-4-8(15)5-7-14/h8,15H,4-7H2,1-3H3
• InChI Key: MLCUBASBGNDPPV-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)C1=NN=C(S1)N2CCC(CC2)O
• Molecular Formula: C11H19N3OS
• Molecular Weight: 241.36 g/mol

Description

The compound is a derivative of thiadiazole. Thiadiazoles are a class of organic compounds that contain a five-membered ring with two nitrogen atoms, one sulfur atom, and two carbon atoms. They are known for their wide range of biological activities and are used in medicinal chemistry.

Synthesis Analysis

Thiadiazoles can be synthesized from a variety of precursors. For example, 2-amino-5-tert-butyl-1,3,4-thiadiazole can be synthesized from pivaloyl chloride and thiosemicarbazide.

Molecular Structure Analysis

The molecular structure of thiadiazoles consists of a five-membered ring with two nitrogen atoms, one sulfur atom, and two carbon atoms. The presence of the sulfur and nitrogen atoms in the ring gives these compounds unique chemical properties.

Physical And Chemical Properties Analysis

Thiadiazoles generally have low solubility in water. They can have varying melting points depending on their specific structure.

Scientific Research Applications

Antimicrobial Agents

• . Researchers explore derivatives like our compound to develop novel antibiotics or antifungal agents.

Anti-inflammatory Activity

• . Investigating the anti-inflammatory potential of our compound could lead to new therapeutic strategies.

Antiviral Agents

• . Our compound might be a candidate for further evaluation in antiviral drug development.

Analgesics and Pain Management

• Piperidine-based compounds often possess analgesic properties. .

Antitubercular Agents

• . Considering the global burden of tuberculosis, exploring our compound’s efficacy against Mycobacterium tuberculosis is worthwhile.

Mechanism of Action

The mechanism of action of thiadiazoles depends on their specific structure and the biological system they interact with. Without more specific information, it’s difficult to predict the mechanism of action of “1-(5-tert-butyl-1,3,4-thiadiazol-2-yl)piperidin-4-ol”.

Safety and Hazards

Thiadiazoles can be harmful if swallowed or inhaled, and can cause skin and eye irritation. Proper safety precautions should be taken when handling these compounds.

Future Directions

Thiadiazoles are a topic of ongoing research due to their wide range of biological activities. Future research may focus on developing new synthetic methods, exploring their biological activities, and developing new drugs based on these compounds.